Cas no 15400-44-9 (5-Pyrimidinecarboxylicacid, 4-(dimethylamino)-2-(methylthio)-, ethyl ester)

5-Pyrimidinecarboxylicacid, 4-(dimethylamino)-2-(methylthio)-, ethyl ester structure
15400-44-9 structure
Product Name:5-Pyrimidinecarboxylicacid, 4-(dimethylamino)-2-(methylthio)-, ethyl ester
CAS No:15400-44-9
MF:C10H15N3O2S
MW:241.310000658035
CID:173395
PubChem ID:295762
Update Time:2025-04-19

5-Pyrimidinecarboxylicacid, 4-(dimethylamino)-2-(methylthio)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 5-Pyrimidinecarboxylicacid, 4-(dimethylamino)-2-(methylthio)-, ethyl ester
    • ethyl 4-(dimethylamino)-2-methylsulfanylpyrimidine-5-carboxylate
    • 4-Dimethylamino-2-methylmercapto-pyrimidincarbonsaeure-(5)-ethylester
    • 4-dimethylamino-2-methylsulfanyl-pyrimidine-5-carboxylic acid ethyl ester
    • 4-Dimethylamino-2-methylthio-5-pyrimidincarbonsaeure-ethylester
    • AC1L6OV4
    • ethyl 4-(dimethylamino)-2-methylthiopyrimidine-5-carboxylate
    • NSC165368
    • SBB099455
    • STL170162
    • NSC-165368
    • DTXSID50304308
    • Z275141498
    • 7N-522S
    • 15400-44-9
    • ethyl4-(dimethylamino)-2-(methylsulfanyl)pyrimidine-5-carboxylate
    • CS-0290461
    • ethyl 4-(dimethylamino)-2-(methylsulfanyl)pyrimidine-5-carboxylate
    • Ethyl 4-(dimethylamino)-2-(methylthio)pyrimidine-5-carboxylate
    • ethyl 4-(dimethylamino)-2-(methylsulfanyl)-5-pyrimidinecarboxylate
    • AKOS000554708
    • Inchi: 1S/C10H15N3O2S/c1-5-15-9(14)7-6-11-10(16-4)12-8(7)13(2)3/h6H,5H2,1-4H3
    • InChI Key: SWFRATAVGJNRKK-UHFFFAOYSA-N
    • SMILES: S(C)C1=NC=C(C(=O)OCC)C(=N1)N(C)C

Computed Properties

  • Exact Mass: 241.08865
  • Monoisotopic Mass: 241.088
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 80.6Ų

Experimental Properties

  • Density: 1.22
  • Boiling Point: 375.4°C at 760 mmHg
  • Flash Point: 180.8°C
  • Refractive Index: 1.56
  • PSA: 55.32

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